Cas no 93893-92-6 (4,8-Methano-2H-indeno[5,6-b]furan-2-one,3,3a,4,4a,7,7a,8,8a-octahydro-3-methyl-)

• Product Name: 4,8-Methano-2H-indeno[5,6-b]furan-2-one,3,3a,4,4a,7,7a,8,8a-octahydro-3-methyl-
• CAS No: 93893-92-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 811485
• PubChem ID: 44147774
• Update Time: 2025-04-19

4,8-Methano-2H-indeno[5,6-b]furan-2-one,3,3a,4,4a,7,7a,8,8a-octahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,8-Methano-2H-indeno[5,6-b]furan-2-one,3,3a,4,4a,7,7a,8,8a-octahydro-3-methyl-
• 3,3a,4,4a,7,7a,8,8a-octahydro-3-methyl-4,8-methano-2H-indeno[5,6-b]furan-2-one
• EINECS 299-685-9
• 93893-92-6
• NS00062524
• DTXSID20917267
• 3,3a,4,4a,7,7a,8,8a-Octahydro-3-methyl-4,8-methano-2H-indeno(5,6-b)furan-2-one
• 3-Methyl-3,3a,4,4a,7,7a,8,8a-octahydro-2H-4,8-methanoindeno[5,6-b]furan-2-one

• Inchi： 1S/C13H16O2/c1-6-11-9-5-10(12(11)15-13(6)14)8-4-2-3-7(8)9/h2-3,6-12H,4-5H2,1H3
• InChI Key： VQQRIPVLUNSCRE-UHFFFAOYSA-N
• SMILES： O1C(C(C)C2C1C1CC2C2C=CCC12)=O

Computed Properties

• Exact Mass: 204.115
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.17
• Boiling Point: 350.3°Cat760mmHg
• Flash Point: 146°C
• Refractive Index: 1.549